2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The exact mechanism of action of 2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone is not fully understood. However, it is thought to act on the central nervous system by modulating neurotransmitter levels. Specifically, it may increase the levels of serotonin and norepinephrine, which are known to play a role in mood regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to reduce levels of stress hormones, such as cortisol, in animal models. It may also have anti-inflammatory effects, which could make it useful in the treatment of conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of 2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone is that it has been well-studied in animal models, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to develop effective treatments based on this compound.
Future Directions
There are several future directions for research on 2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone. One area of interest is its potential use in the treatment of depression and anxiety disorders. Additionally, it may have potential as a pain reliever or anti-inflammatory agent. Further research is needed to fully understand the mechanism of action of this compound and to develop effective treatments based on it.
In conclusion, this compound is a promising compound with potential therapeutic applications. Its synthesis method has been well-established, and it has been studied for its anxiolytic, antidepressant, and anti-inflammatory effects. While more research is needed to fully understand its mechanism of action and develop effective treatments, this compound shows great promise for the future.
Synthesis Methods
The synthesis of 2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone has been described in the literature. The most common method involves the reaction of 4-phenylpiperazine with bicyclo[2.2.1]hept-5-en-2-one in the presence of a catalyst. The yield of this reaction is typically high, making this method a viable option for large-scale production.
Scientific Research Applications
2-Bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone has been studied for its potential use in the treatment of various disorders. One study found that this compound has anxiolytic effects in animal models of anxiety. Another study showed that it has potential as an antidepressant. Additionally, it has been studied for its potential use in the treatment of pain and inflammation.
properties
IUPAC Name |
2-bicyclo[2.2.1]hept-5-enyl-(4-phenylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c21-18(17-13-14-6-7-15(17)12-14)20-10-8-19(9-11-20)16-4-2-1-3-5-16/h1-7,14-15,17H,8-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFIHTPPEWXZMBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3CC4CC3C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24832042 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.